Cas no 467425-18-9 (Cyclohexanol, 4-[(4-ethylcyclohexyl)amino]-, trans- (9CI))

• Product Name: Cyclohexanol, 4-[(4-ethylcyclohexyl)amino]-, trans- (9CI)
• CAS No: 467425-18-9
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 930504
• Update Time: 2024-06-13

Cyclohexanol, 4-[(4-ethylcyclohexyl)amino]-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-[(4-ethylcyclohexyl)amino]-, trans- (9CI)
• Cyclohexanol, 4-[(4-ethylcyclohexyl)amino]-, trans-

• Inchi： 1S/C14H27NO/c1-2-11-3-5-12(6-4-11)15-13-7-9-14(16)10-8-13/h11-16H,2-10H2,1H3/t11?,12?,13-,14-
• InChI Key： UDJREOLDPGEGEA-XTWLIDDBSA-N
• SMILES： [C@@H]1(O)CC[C@@H](NC2CCC(CC)CC2)CC1

Computed Properties

• Exact Mass: 225.209
• Monoisotopic Mass: 225.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 341.0±35.0 °C(Predicted)
• pka: 15.14±0.40(Predicted)